Cas no 2171582-90-2 (2-(azidomethyl)-1,4,8-trioxaspiro5.5undecane)

• Product Name: 2-(azidomethyl)-1,4,8-trioxaspiro5.5undecane
• CAS No: 2171582-90-2
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5565162
• PubChem ID: 165596774
• Update Time: 2025-05-30

2-(azidomethyl)-1,4,8-trioxaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171582-90-2
• 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane
• EN300-1627233
• 2-(azidomethyl)-1,4,8-trioxaspiro5.5undecane

• Inchi： 1S/C9H15N3O3/c10-12-11-4-8-5-14-7-9(15-8)2-1-3-13-6-9/h8H,1-7H2
• InChI Key： BBPCMLVMSPCCNH-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])COCC21COCCC2

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42Ų

Additional information on 2-(azidomethyl)-1,4,8-trioxaspiro5.5undecane

2-(Azidomethyl)-1,4,8-Trioxaspiro[5.5]Undecane (CAS No. 2171582-90-2): A Versatile Spirocyclic Compound for Advanced Applications

2-(Azidomethyl)-1,4,8-trioxaspiro[5.5]undecane (CAS No. 2171582-90-2) is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound features a distinctive 1,4,8-trioxaspiro[5.5]undecane backbone with an azidomethyl functional group, making it a valuable building block for various synthetic applications. Its structural complexity and functional versatility have positioned it as a key intermediate in the development of novel materials and bioactive molecules.

The spirocyclic structure of 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane offers exceptional stability and reactivity, which are highly sought after in modern chemical synthesis. Researchers are particularly interested in its potential for click chemistry applications, where the azide group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property makes it an ideal candidate for designing polymer networks, bioconjugates, and drug delivery systems.

In recent years, the demand for spirocyclic compounds like 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane has surged due to their role in developing high-performance materials. For instance, they are used in the synthesis of self-healing polymers and smart coatings, which are pivotal in industries ranging from automotive to electronics. The compound's ability to form stable, cross-linked networks enhances the durability and functionality of these materials.

Another area where 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane shines is in pharmaceutical research. Its spirocyclic framework is often incorporated into drug candidates to improve their metabolic stability and bioavailability. This has led to its exploration in the development of antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The azide moiety further allows for facile modification, enabling rapid optimization of drug properties.

The synthesis of 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the spirocyclic core followed by the introduction of the azidomethyl group. Advances in green chemistry have also led to more sustainable production methods, reducing the environmental impact of its synthesis.

From a commercial perspective, 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane is gaining traction in the fine chemicals market. Its applications in advanced materials and life sciences have driven demand, with suppliers offering high-purity grades for research and industrial use. The compound's versatility ensures its relevance in emerging technologies, such as 3D printing resins and nanomaterials.

In conclusion, 2-(azidomethyl)-1,4,8-trioxaspiro[5.5]undecane (CAS No. 2171582-90-2) is a multifaceted compound with broad applications across chemistry and materials science. Its unique spirocyclic architecture and azide functionality make it indispensable for innovative research and industrial processes. As scientific advancements continue, this compound is poised to play an even greater role in shaping the future of functional materials and therapeutic agents.